Methyl {2-[4-(3,5-difluorophenoxy)phenoxy]ethyl}carbamate

• CAS No.: 97947-14-3
• Molecular Formula: C16H15F2NO4
• Molecular Weight: 323.29 g/mol
• IUPAC Name: methyl N-[2-[4-(3,5-difluorophenoxy)phenoxy]ethyl]carbamate
• InChI: InChI=1S/C16H15F2NO4/c1-21-16(20)19-6-7-22-13-2-4-14(5-3-13)23-15-9-11(17)8-12(18)10-15/h2-5,8-10H,6-7H2,1H3,(H,19,20)
• InChI Key: ZRCJCAJQCCEVQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCCOC1=CC=C(C=C1)OC2=CC(=CC(=C2)F)F

Description

Methyl {2-[4-(3,5-difluorophenoxy)phenoxy]ethyl}carbamate is a useful research compound. Its molecular formula is C16H15F2NO4 and its molecular weight is 323.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21.3 g of potassium carbonate powder, 1.5 g of finely powdered potassium iodide and 16 g of 2-chloroethylcarbamic acid methyl ester are added to a solution of 17.1 g of 4-(3,5-difluorophenoxy)-phenol in 100 ml of dimethylformamide, and the reaction mixture is heated at +95° C. for 15 hours. The reaction mixture is then cooled, poured onto ice-water and extracted repeatedly with ether. The combined ether phases are washed with water and dried over sodium sulfate. The solvent is distilled off completely. The crude product is purified further by chromatography over silica gel (eluant: petroleum ether (40° C.-65° C.)/diethyl ether, 5:1), yielding 2-[4-(3,5-difluorophenoxy)-phenoxy]-ethylcarbamic acid methyl ester, n21D : 1.5394.